Cas no 1006614-50-1 ((1R,2R)-2-(3,4-Difluorophenyl)cyclopropanecarboxylic acid)

(1R,2R)-2-(3,4-Difluorophenyl)cyclopropanecarboxylic acid is a chiral cyclopropane derivative featuring a difluorophenyl substituent, which imparts unique steric and electronic properties. Its rigid cyclopropane backbone and fluorine substitution enhance metabolic stability and binding affinity, making it a valuable intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting CNS disorders and enzyme inhibition. The (1R,2R) stereochemistry ensures high enantiopurity, critical for applications requiring precise chirality. Its carboxylic acid functionality allows for further derivatization, facilitating the development of prodrugs or conjugates. This compound is particularly useful in medicinal chemistry for optimizing pharmacokinetic profiles and exploring structure-activity relationships in drug discovery.

(1R,2R)-2-(3,4-Difluorophenyl)cyclopropanecarboxylic acid structure

1006614-50-1 structure

Product Name:(1R,2R)-2-(3,4-Difluorophenyl)cyclopropanecarboxylic acid

CAS No:1006614-50-1

MF:C₁₀H₈F₂O₂

MW:198.166130065918

MDL:MFCD22201080

CID:2600839

PubChem ID:9834218

Update Time:2025-06-09

(1R,2R)-2-(3,4-Difluorophenyl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

- trans-2-(3,4-difluorophenyl) cyclopropanecarboxylic acid
- (1R,2R)-2-(3,4-Difluorophenyl)cyclopropanecarboxylic acid
- trans-2-(3,4-Difluoro-phenyl)-cyclopropanecarboxylic acid
- CSLVZAGSOJLXCT-NKWVEPMBSA-N
- (1R,2R)-2-(3,4-difluorophenyl)cyclopropanecarboxylicacid
- Cyclopropanecarboxylic acid, 2-(3,4-difluorophenyl)-, (1R,2R)-
- (1R,2R)-2-(3,4-difluorophenyl)cyclopropane-1-carboxylic Acid
- trans-2-(3,4-Difluorophenyl)cyclopropanecarboxylic acid
- 2834AH
- FCH1219294
- trans-2-(3,4-Difluorophenyl)cyclopropanecarboxylicacid
- (1R,2R)-2-(3,4-Difluorophenyl)-cyclopropanecarboxylic Acid
- MFCD22201080
- DB-222547
- (1R,2R)-2-(3,4-Difluorophenyl)Cyclopropane Carboxylic Acid
- AKOS016844814
- AC9689
- DTXSID60431457
- (1R,2R)-2-(3,4-difluorophenyl)-1-cyclopropanecarboxylic acid
- CS-14545
- Z2307311644
- (1R,2R)-2-(3,4-Difluorophenyl) Cyclopropane Carboxylic Acid
- 1006614-50-1
- SCHEMBL248384
- rac-(1R,2R)-2-(3,4-difluorophenyl)cyclopropane-1-carboxylic acid
- 220352-36-3
- EN300-1655713
- CS-M1813
- MDL： MFCD22201080
- Inchi： 1S/C10H8F2O2/c11-8-2-1-5(3-9(8)12)6-4-7(6)10(13)14/h1-3,6-7H,4H2,(H,13,14)/t6-,7+/m0/s1
- InChI Key： CSLVZAGSOJLXCT-NKWVEPMBSA-N
- SMILES： FC1=C(C=CC(=C1)[C@@H]1C[C@H]1C(=O)O)F

Computed Properties

Exact Mass: 198.04923582g/mol
Monoisotopic Mass: 198.04923582g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
XLogP3: 1.8

(1R,2R)-2-(3,4-Difluorophenyl)cyclopropanecarboxylic acid Pricemore >>

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